Cas no 105124-98-9 (3,3':4',3''-Terthiophene)
3,3':4',3''-Terthiophene structure
Product Name:3,3':4',3''-Terthiophene
CAS No:105124-98-9
MF:C12H8S3
MW:248.386919021606
CID:146684
PubChem ID:184440
Update Time:2025-04-19
3,3':4',3''-Terthiophene Chemical and Physical Properties
Names and Identifiers
-
- 3,3':4',3''-Terthiophene
- 3,4-di(thiophen-3-yl)thiophene
- UNII-Y7O1CPR2TH
- 4-(thiophen-3-yl)-3,3'-bithiophene
- NSC-700232
- SCHEMBL22734811
- NSC700232
- NCI60_035966
- DTXSID90909351
- 3,4-bis(3-thienyl)thiophene
- 1~3~,2~3~:2~4~,3~3~-Terthiophene
- 105124-98-9
- CHEMBL1967882
- NSC 700232
- Y7O1CPR2TH
-
- Inchi: 1S/C12H8S3/c1-3-13-5-9(1)11-7-15-8-12(11)10-2-4-14-6-10/h1-8H
- InChI Key: GGJALWBSCQLFFP-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CSC=C2)C(=C1)C1=CSC=C1
Computed Properties
- Exact Mass: 247.97894
- Monoisotopic Mass: 247.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- Density: 1.318
- Boiling Point: 239.3°C at 760 mmHg
- Flash Point: 70.7°C
- Refractive Index: 1.672
- PSA: 0
- LogP: 5.20510
3,3':4',3''-Terthiophene Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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